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Compound of Interest

Compound Name: 3-Methyiltetrahydrofuran

cat. No.: BOg3541

An In-depth Technical Guide to the Safety of 3-Methyltetrahydrofuran
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 3-Methyltetrahydrofuran
(3-MeTHF), a versatile and increasingly popular solvent in the pharmaceutical and chemical
industries.[1] Due to its favorable properties, including its potential to be derived from
renewable resources, 3-MeTHF is often considered a greener alternative to other solvents like
tetrahydrofuran (THF).[1][2] This document collates critical safety information, presents
guantitative data in a structured format, and outlines experimental methodologies relevant to its
safe handling and use.

Chemical and Physical Properties

Proper safety assessment begins with a clear understanding of the substance's physical and
chemical properties. These characteristics influence its behavior under various conditions and
are fundamental to risk assessment in a laboratory or manufacturing setting.
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Property Value Source
CAS Number 13423-15-9 [3114]
Molecular Formula C5H100 [3B1141[5]
Molecular Weight 86.13 g/mol [21[31[4][5]
Appearance Colorless, clear liquid [2]

Boiling Point 137°C [2]
Density 0.87 g/cm?3 [2]

Vapor Pressure 82.7 mmHg at 25°C [3]

Purity Min 99.5% [2]
Moisture Content Max 200 PPM [2]

Hazard Identification and Classification

3-Methyltetrahydrofuran is classified as a hazardous substance. The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides a standardized framework
for communicating these hazards.

Hazard Class GHS Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids Category 2
and vapor[3][4]

H314: Causes severe skin

Skin Corrosion/Irritation Sub-category 1C
burns and eye damage[3][4]
) H318: Causes serious eye
Serious Eye Damage Category 1
damage[4]
Specific Target Organ Toxicity H336: May cause drowsiness
) Category 3 o
(Single Exposure) or dizziness[3][4]

Primary hazards associated with 3-MeTHF include its high flammability and its corrosive effects
on skin and eyes.[4]
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Toxicological Data

While specific toxicological data for 3-Methyltetrahydrofuran is not extensively detailed in all
safety data sheets, with some sources noting 100% of the mixture consists of ingredients of
unknown toxicity, related compounds and general classifications provide insight into its
potential health effects.[5]

Endpoint Value Species Route

2,500 mg/kg (ATE for

2-

Acute Oral LD50 (Not specified) Oral
Methyltetrahydrofuran
-3-one)

Skin Irritation Causes skin irritation (Not specified) Dermal

Causes serious eye

Eye Irritation (Not specified) Ocular
damage
May cause

Inhalation drowsiness or (Not specified) Inhalation
dizziness

It is important to note that one safety data sheet for a related compound, 2-
Methyltetrahydrofuran-3-one, indicates no irritant effect on the skin or eyes and no known
sensitizing effects.[6] However, given the GHS classification for 3-Methyltetrahydrofuran, it is
crucial to handle it with appropriate protective measures to avoid direct contact.

Fire and Explosion Hazards

The high flammability of 3-Methyltetrahydrofuran presents a significant fire and explosion
risk.[7][8]
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Parameter Valuel/Information

Flammability Highly flammable liquid and vapor[3][5][7]

Liquids with a flash point below 22.8 °C (73 °F)
Flash Point and a boiling point at or above 37.8 °C (100 °F)

are classified as highly flammable.[3]

Vapors may form explosive mixtures with air and
Explosion Hazard can travel to an ignition source and flash back.

[7] Containers may explode when heated.[7]

Dry chemical, carbon dioxide, or alcohol-
Suitable Extinguishing Media resistant foam.[3][7] Water spray or fog can also
be used.[7]

Using a direct water stream may be inefficient.

Unsuitable Extinguishing Media 7]

Hazardous Combustion Products Carbon oxides.[5]

Experimental Protocol: Flash Point Determination (Closed-Cup Method)

The flash point of a volatile liquid is determined to assess its fire hazard. A common method is
the Pensky-Martens closed-cup test (e.g., ASTM D93).

o Apparatus: A test cup with a tightly fitting lid equipped with a stirring device, a port for
introducing an ignition source, and a temperature measuring device.

e Procedure:
o A specified volume of the sample is placed in the test cup.
o The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

o At regular temperature intervals, an ignition source (a small flame) is introduced into the
vapor space above the liquid through the port in the lid.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.
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Accidental Release Measures

In the event of a spill, a systematic approach is necessary to mitigate exposure and prevent
further contamination.[5][7]

Personal Precautions and Emergency Procedures:

Eliminate all ignition sources (sparks, open flames, hot surfaces).[5][7]

Evacuate personnel from the area.[5]

Ensure adequate ventilation.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and respiratory protection if necessary.[3]

Avoid breathing vapors or mist.[3]

Environmental Precautions:

e Prevent the substance from entering drains, sewers, or waterways.[5][7]
Methods for Containment and Cleaning Up:

o For small spills, absorb the material with a non-combustible absorbent such as sand, earth,
or vermiculite.[5][7]

¢ Use non-sparking tools to collect the absorbed material and place it in a suitable, labeled
container for disposal.[3][7]

o For large spills, consider using a vapor-suppressing foam.[7]

Handling, Storage, and Personal Protection

Safe handling and storage practices are paramount to minimizing the risks associated with 3-
Methyltetrahydrofuran.

Handling:
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o Work in a well-ventilated area or under a chemical fume hood.[3]

o Keep the container tightly closed when not in use.[3]

e Ground and bond containers and receiving equipment to prevent static discharge.[3][5]

o Use only non-sparking tools.[3][5]

e Avoid contact with skin, eyes, and clothing.[3]

e Wash hands thoroughly after handling.[5]

Storage:

e Store in a cool, dry, and well-ventilated place away from heat and ignition sources.[3][5]

o Keep containers tightly closed.[3][5]

» Store separately from incompatible materials such as strong oxidizing agents.[5]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][5]

o Skin Protection: Wear chemical-resistant gloves and protective clothing.[3][5]

e Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a
NIOSH/MSHA-approved respirator.[5]
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Workflow for Handling 3-Methyltetrahydrofuran

Start: Prepare for Handling

Assess Risks and
Required Procedures

Don Personal Protective
Equipment (PPE)
- Goggles
- Gloves
- Lab Coat

Handle 3-MeTHF in
Ventilated Area
(Fume Hood)

Store in Tightly Sealed
Container in a Cool,
Well-Ventilated Area

Accidental Spill Occurs

Follow Spill Cleanup Protocol:
1. Evacuate & Ventilate
No Incidents 2. Eliminate Ignition Sources
3. Contain with Absorbent
4. Collect with Non-Sparking Tools

Dispose of Waste in

Accordance with Regulations

End: Procedure Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Methyltetrahydrofuran.
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.[5]

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

] difficult, administer oxygen. If breathing has
Inhalation _ e o

stopped, provide artificial respiration. Seek

immediate medical attention.[3][5]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . o
water. Seek medical attention if irritation

persists.[3][5]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.[3][5]

Note to Physicians: Treat symptomatically.[5]

Disposal Considerations

Waste material must be disposed of in accordance with local, regional, and national
regulations.[5] Uncleaned containers should be treated as the product itself. Do not mix with
other waste. It is recommended to use a licensed professional waste disposal service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Methyltetrahydrofuran safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083541#3-methyltetrahydrofuran-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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